Cas no 1807092-89-2 (Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1807092-89-2
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4890597
• Update Time: 2025-07-02

Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H8F5NO3/c1-19-7(17)3-6-5(10(13,14)15)2-4(8(11)12)9(18)16-6/h2,8H,3H2,1H3,(H,16,18)
• InChI Key： GGAIGIQSYCZQLX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)C(NC=1CC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate

Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate (CAS No. 1807092-89-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1807092-89-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both difluoromethyl and trifluoromethyl substituents, contribute to its enhanced metabolic stability and binding affinity, making it an invaluable asset in drug development.

The difluoromethyl group is a well-documented pharmacophore that enhances the lipophilicity and metabolic resistance of molecules, while the trifluoromethyl group is renowned for its ability to improve binding interactions with biological targets. These characteristics have been leveraged in the design of novel therapeutic agents that exhibit improved efficacy and reduced side effects. Recent studies have highlighted the compound's potential in the development of treatments for conditions such as Alzheimer's disease, where its structural motifs are believed to interact favorably with amyloid-beta plaques.

In addition to its applications in central nervous system disorders, Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate has shown promise in addressing inflammatory diseases. The compound's ability to modulate key inflammatory pathways has been explored in preclinical models, where it demonstrated significant anti-inflammatory effects without compromising host defense mechanisms. This makes it an attractive candidate for further development into a therapeutic agent that could alleviate symptoms associated with chronic inflammation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired pyridine core. The introduction of fluorinated substituents at specific positions is particularly challenging but essential for achieving the desired pharmacological properties. Researchers have utilized computational modeling and high-throughput screening techniques to optimize synthetic routes, thereby enhancing the scalability and cost-effectiveness of production.

The pharmacological profile of Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate has been extensively studied in vitro and in vivo. Its interaction with biological targets such as enzymes and receptors has been characterized using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed that the compound binds tightly to its intended targets, leading to prolonged drug action and reduced need for frequent dosing. Furthermore, its favorable pharmacokinetic properties, including good solubility and bioavailability, make it an excellent candidate for formulation into oral or injectable medications.

The growing interest in fluorinated compounds stems from their ability to confer multiple desirable attributes to drug candidates. Fluoro substitution enhances molecular rigidity, improves pharmacokinetic profiles, and can alter electronic properties to enhance binding affinity. Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate exemplifies these benefits, demonstrating how strategic incorporation of fluorine atoms can lead to more effective therapeutics. As research continues to uncover new applications for this compound, its role in pharmaceutical development is expected to expand further.

The industrial production of Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate requires adherence to stringent quality control measures to ensure consistency and safety. Manufacturers employ rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to monitor product quality at every stage of production. Additionally, environmental considerations are taken into account during synthesis to minimize waste generation and reduce the ecological footprint of manufacturing processes.

In conclusion, Methyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-6-acetate is a versatile intermediate with significant potential in pharmaceutical applications. Its unique structural features enable it to interact effectively with biological targets, leading to the development of novel therapeutics for neurological and inflammatory diseases. As research progresses, this compound is likely to play an increasingly important role in drug discovery and development, contributing to advancements in medicine that benefit patients worldwide.